ethyl 4-[(1,5-dimethyl-1H-benzimidazol-2-yl)methyl]-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[(1,5-dimethylbenzimidazol-2-yl)methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H24N4O2/c1-4-23-17(22)21-9-7-20(8-10-21)12-16-18-14-11-13(2)5-6-15(14)19(16)3/h5-6,11H,4,7-10,12H2,1-3H3
• InChI Key: MEZRTRCEKIKRNF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)CC2=NC3=C(N2C)C=CC(=C3)C
• Molecular Formula: C17H24N4O2
• Molecular Weight: 316.4 g/mol

Description

Ethyl 4-[(1,5-dimethyl-1H-benzimidazol-2-yl)methyl]-1-piperazinecarboxylate, also known as EDP-420, is a novel compound that has gained attention due to its potential use in scientific research.

Mechanism of Action

Ethyl 4-[(1,5-dimethyl-1H-benzimidazol-2-yl)methyl]-1-piperazinecarboxylate is believed to act as a positive allosteric modulator of the metabotropic glutamate receptor 5 (mGluR5). This receptor is involved in various physiological processes, including learning and memory, and has been implicated in the pathogenesis of several neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to increase the activity of mGluR5, which can lead to various biochemical and physiological effects. These include increased synaptic plasticity, enhanced learning and memory, and improved cognitive function. This compound has also been shown to have neuroprotective effects, which may have implications for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of ethyl 4-[(1,5-dimethyl-1H-benzimidazol-2-yl)methyl]-1-piperazinecarboxylate is its specificity for mGluR5, which allows for targeted modulation of this receptor without affecting other receptors or enzymes. However, one limitation of this compound is its limited solubility in aqueous solutions, which may affect its effectiveness in certain experiments.

Future Directions

There are several potential future directions for research involving ethyl 4-[(1,5-dimethyl-1H-benzimidazol-2-yl)methyl]-1-piperazinecarboxylate. One area of interest is the development of more potent and selective mGluR5 modulators based on the structure of this compound. Another area of interest is the investigation of the potential therapeutic applications of this compound in various neurological disorders, such as Alzheimer's disease and schizophrenia. Additionally, further studies are needed to fully understand the mechanism of action and physiological effects of this compound.

Scientific Research Applications

Ethyl 4-[(1,5-dimethyl-1H-benzimidazol-2-yl)methyl]-1-piperazinecarboxylate has shown potential as a research tool for studying various physiological and pathological processes. Studies have shown that this compound can modulate the activity of certain receptors and enzymes, which may have implications for the treatment of various diseases.